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Compound of Interest

Compound Name: 2,4-Dichloro-5-methoxyaniline

Cat. No.: B1301479

For researchers, scientists, and professionals in drug development, a thorough understanding
of key chemical intermediates is paramount. This guide provides an in-depth overview of 2,4-
Dichloro-5-methoxyaniline, a crucial building block in pharmaceutical synthesis.

Nomenclature

» IUPAC Name: 2,4-dichloro-5-methoxyaniline[1][2]
e Synonyms: A variety of synonyms are used to identify this compound, including:

o 2,4-Dichloro-5-methoxybenzenamine[1]

o

5-Amino-2,4-dichloroanisole[3]

o

4,6-Dichloro-m-anisidine[1]

[¢]

(2,4-dichloro-5-methoxy-phenyl)amine[2]

[¢]

Bosutinib Impurity 25[1]

Chemical and Physical Properties

The intrinsic properties of 2,4-Dichloro-5-methoxyaniline are critical for its application in
further chemical synthesis. The presence of dichloro- and methoxy- substituents on the aniline
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ring significantly influences the molecule's chemical and physical characteristics, which in turn
dictates its reactivity and potential uses.[4]

Property Value

CAS Number 98446-49-2[1][2][5][6]

Molecular Formula C7H7CI2NO[1][2]

Molecular Weight 192.04 g/mol [1]

Appearance Pale Brown Solid[6]

Melting Point 49.5-51.1 °C[5], 51 °C[6], 50-53 °C[4]
Boiling Point 290.1 + 35.0 °C[4][6]

Density 1.375 + 0.06 g/cm3[6]

Solubility Chloroform (Slightly), Methanol (Slightly)[6]

Application in Pharmaceutical Synthesis

2,4-Dichloro-5-methoxyaniline is a key starting material in the synthesis of the tyrosine
kinase inhibitor Bosutinib, which is used for the treatment of chronic myelogenous leukemia.[3]
[4] The specific arrangement of functional groups within this molecule makes it an ideal
intermediate for constructing the complex quinoline core of Bosutinib.[3]
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2,4-Dichloro-5-methoxyaniline

;

Chemical Synthesis Steps

;

4-[(2,4-dichloro-5-methoxyphenyl)amino]-6-
methoxy-7-(3-Chloropropoxy)-3-
quinolinecarbonitrile
(Bosutinib Intermediate)

urther Synthesis

Bosutinib

Click to download full resolution via product page

Simplified workflow for the synthesis of Bosutinib.

Experimental Protocol: Synthesis of 2,4-Dichloro-5-
methoxyaniline

The following is a general procedure for the synthesis of 2,4-Dichloro-5-methoxyaniline from
N-(2,4-dichloro-5-methoxyphenyl)acetamide.[5]

Materials:

N-(2,4-dichloro-5-methoxyphenyl)acetamide

Ethanol

Water

Concentrated hydrochloric acid
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Procedure:

N-(2,4-dichloro-5-methoxyphenyl)acetamide (100.7 g, 0.43 mol) is suspended in a mixture of
ethanol (500 g), water (500 g), and concentrated hydrochloric acid (300 g, 3 mol).[5]

e The mixture is stirred and heated to 70 °C. The reaction is maintained for 12 hours, resulting
in a brown solution.[5]

 After the reaction is complete, approximately 200 g of ethanol is evaporated under reduced
pressure.[5]

e The remaining mixture is stirred and cooled to room temperature.[5]
» After standing for 2 hours, the precipitated solid is collected by filtration.[5]
e The solid is washed with water (2 x 200 g).[5]

e The final product is dried under vacuum at 35 °C to yield 2,4-dichloro-5-methoxyaniline
(69.4 g, 84% vyield) as a light tan solid.[5]

Confirmation of Structure:
e 1H NMR (400 MHz, DMSO-d6): &= 3.76 (s, 3H), 5.13 (br s, 2H), 6.58 (s, 1H), 7.23 (s, 1H).[5]
e Mass Spectrometry (El): m/z (relative abundance) = 191 (100).[5]

Safety and Handling

2,4-Dichloro-5-methoxyaniline is considered hazardous. It is harmful if swallowed, in contact
with skin, or if inhaled, and causes skin and serious eye irritation.[7] It may also cause
respiratory irritation.[7][8]

Precautionary Measures:
e Use only outdoors or in a well-ventilated area.[7]

o Wear protective gloves, protective clothing, eye protection, and face protection.[7]
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» Wash face, hands, and any exposed skin thoroughly after handling.[7]

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[7]

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[7]

In case of exposure, it is crucial to seek fresh air if inhaled, rinse the skin and eyes with plenty
of water, and seek medical attention.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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